Cas no 128080-58-0 (N-tosyl-2-nitropyrrole)

• Product Name: N-tosyl-2-nitropyrrole
• CAS No: 128080-58-0
• MF: C₁₁H₁₀N₂O₄S
• MW: 266.273101329803
• CID: 2899136
• PubChem ID: 14491289
• Update Time: 2025-07-18

N-tosyl-2-nitropyrrole Chemical and Physical Properties

Names and Identifiers

• N-tosyl-2-nitropyrrole
• .1-tosyl-2-nitropyrrole;1-p-Toluenesulfonyl-2-nitropyrrole;
• 128080-58-0
• 1-[(4-methylbenzene)sulfonyl]-2-nitro-1H-pyrrole
• SCHEMBL12612442
• 1-(4-methylphenyl)sulfonyl-2-nitropyrrole
• 2-Nitro-1-tosyl-1H-pyrrole

• Inchi： 1S/C11H10N2O4S/c1-9-4-6-10(7-5-9)18(16,17)12-8-2-3-11(12)13(14)15/h2-8H,1H3
• InChI Key： DYDHHXIHVGYNKP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C=CC=C1[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 266.03600
• Monoisotopic Mass: 266.03612798Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 93.3Ų

Experimental Properties

• PSA: 93.27000
• LogP: 3.54570

Additional information on N-tosyl-2-nitropyrrole

Professional Introduction to N-tosyl-2-nitropyrrole (CAS No. 128080-58-0)

N-tosyl-2-nitropyrrole, with the chemical formula C₉H₉NO₄, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, identified by its CAS number CAS NO.128080-58-0, has garnered attention due to its versatile applications in synthetic chemistry and as a key intermediate in the development of various bioactive molecules.

The structure of N-tosyl-2-nitropyrrole consists of a pyrrole ring substituted with a nitro group at the 2-position and a tosyl group at the nitrogen atom. This unique arrangement imparts distinct reactivity and functionality, making it a valuable building block in medicinal chemistry. The nitro group is known for its ability to participate in various chemical transformations, including reduction to an amine or diazotization, while the tosyl group enhances solubility and stability in certain reactions.

In recent years, N-tosyl-2-nitropyrrole has been extensively studied for its potential in drug discovery. Its derivatives have been explored as intermediates in the synthesis of antiviral, anticancer, and anti-inflammatory agents. The nitropyrrole scaffold is particularly interesting because it can be modified to produce compounds with enhanced bioavailability and targeted action.

One of the most compelling aspects of N-tosyl-2-nitropyrrole is its role in the development of novel heterocyclic compounds. Heterocycles are essential components of many pharmaceuticals due to their ability to mimic natural products and interact with biological targets. The nitro group in N-tosyl-2-nitropyrrole allows for further functionalization, enabling chemists to design molecules with specific pharmacological properties.

Recent research has highlighted the compound's utility in the synthesis of kinase inhibitors, which are critical in treating various forms of cancer. By modifying the pyrrole ring and introducing additional functional groups, researchers have been able to develop potent inhibitors that target specific kinases involved in tumor growth and progression. The tosyl group, in particular, plays a crucial role in stabilizing reactive intermediates and improving overall reaction yields.

The pharmaceutical industry has also leveraged N-tosyl-2-nitropyrrole in the development of antibiotics. Derivatives of this compound have shown promising activity against resistant bacterial strains, offering new avenues for combating infections. The ability to fine-tune the structure of nitropyrroles has led to the discovery of compounds with improved efficacy and reduced side effects.

Beyond its applications in drug development, N-tosyl-2-nitropyrrole has found use in materials science. Its unique electronic properties make it suitable for applications in organic electronics, including light-emitting diodes (OLEDs) and photovoltaic cells. The nitro group can be used to tune the energy levels of the compound, making it an attractive candidate for optoelectronic devices.

The synthesis of N-tosyl-2-nitropyrrole typically involves a multi-step process that begins with the nitration of pyrrole followed by tosylation. Advances in synthetic methodologies have improved the efficiency and scalability of these reactions, making it more feasible to produce large quantities of the compound for industrial applications.

In conclusion, N-tosyl-2-nitropyrrole (CAS NO.128080-58-0) is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its unique structure and reactivity make it a valuable tool for chemists and researchers working on cutting-edge developments. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.